Cas no 1378885-59-6 (2-[(4-Bromophenyl)methoxy]-1-fluoro-4-methylbenzene)

• Product Name: 2-[(4-Bromophenyl)methoxy]-1-fluoro-4-methylbenzene
• CAS No: 1378885-59-6
• MF: C₁₄H₁₂BrFO
• MW: 295.146886825562
• CID: 6793118
• PubChem ID: 64854075
• Update Time: 2025-06-08

2-[(4-Bromophenyl)methoxy]-1-fluoro-4-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1378885-59-6
• 2-[(4-bromophenyl)methoxy]-1-fluoro-4-methylbenzene
• AKOS014183283
• MFCD20614424
• 2-[(4-Bromophenyl)methoxy]-1-fluoro-4-methylbenzene

• Inchi： 1S/C14H12BrFO/c1-10-2-7-13(16)14(8-10)17-9-11-3-5-12(15)6-4-11/h2-8H,9H2,1H3
• InChI Key： JODMVUCJMKIBPI-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)COC1=C(C=CC(C)=C1)F

Computed Properties

• Exact Mass: 294.00556g/mol
• Monoisotopic Mass: 294.00556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 9.2Ų

Additional information on 2-[(4-Bromophenyl)methoxy]-1-fluoro-4-methylbenzene

Introduction to 2-[(4-Bromophenyl)methoxy]-1-fluoro-4-methylbenzene (CAS No. 1378885-59-6)

2-[(4-Bromophenyl)methoxy]-1-fluoro-4-methylbenzene, identified by its Chemical Abstracts Service (CAS) number 1378885-59-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of aryl ethers, characterized by its aromatic ring system substituted with fluorine, bromine, and methoxy functional groups. The structural arrangement of these substituents imparts unique electronic and steric properties, making it a valuable scaffold for the development of novel bioactive molecules.

The molecular structure of 2-[(4-Bromophenyl)methoxy]-1-fluoro-4-methylbenzene consists of a benzene core modified with a bromine atom at the 4-position, a methoxy group at the 1-position, and a fluoro substituent at the 2-position. This specific configuration enhances its potential as an intermediate in synthetic chemistry, particularly in the preparation of more complex pharmacophores. The presence of the bromine atom allows for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in drug discovery to introduce diverse molecular architectures.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their improved metabolic stability, lipophilicity, and binding affinity to biological targets. The fluorine atom in 2-[(4-Bromophenyl)methoxy]-1-fluoro-4-methylbenzene contributes to these desirable properties, making it a promising candidate for further derivatization. Researchers have explored its utility in designing small-molecule inhibitors targeting various therapeutic areas, including cancer, inflammation, and central nervous system disorders.

One of the most compelling aspects of 2-[(4-Bromophenyl)methoxy]-1-fluoro-4-methylbenzene is its role as a key intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are frequently dysregulated in diseases such as cancer. By modifying the structure of this compound, scientists have been able to develop potent inhibitors that selectively target specific kinases, thereby modulating aberrant signaling networks. For instance, derivatives of 2-[(4-Bromophenyl)methoxy]-1-fluoro-4-methylbenzene have shown promise in preclinical studies as inhibitors of tyrosine kinases, which are overexpressed in many solid tumors.

The bromine substituent at the 4-position of 2-[(4-Bromophenyl)methoxy]-1-fluoro-4-methylbenzene is particularly noteworthy for its versatility in synthetic transformations. It serves as an excellent handle for palladium-catalyzed cross-coupling reactions, allowing for the introduction of diverse aryl or heteroaryl groups at other positions on the benzene ring. This flexibility has enabled the generation of libraries of compounds with tailored biological activities. For example, researchers have utilized this compound to synthesize novel benzodiazepine analogs by appending nitrogen-containing heterocycles through Buchwald-Hartwig amination reactions.

Another area where 2-[(4-Bromophenyl)methoxy]-1-fluoro-4-methylbenzene has found utility is in the development of ligands for G protein-coupled receptors (GPCRs). GPCRs are membrane receptors that mediate a wide range of physiological processes and are implicated in numerous diseases. By optimizing the structure of this compound, scientists have designed ligands that can selectively activate or inhibit specific GPCRs. For instance, derivatives thereof have been investigated as potential treatments for neurological disorders by targeting receptors involved in neurotransmitter signaling.

The fluoro substituent at the 1-position of 2-[(4-Bromophenyl)methoxy]-1-fluoro-4-methylbenzene also contributes to its pharmacological profile by influencing both metabolic stability and binding interactions. Fluorine atoms are known to enhance binding affinity due to their ability to participate in favorable van der Waals interactions and hydrogen bonding with biological targets. Additionally, fluorine atoms can improve metabolic stability by resisting hydrolysis and oxidation processes that typically degrade small molecules.

In recent years, computational methods have been increasingly employed to optimize the design of compounds like 2-[(4-Bromophenyl)methoxy]-1-fluoro-4-methylbenzene. Molecular modeling techniques such as docking studies and quantum mechanical calculations have allowed researchers to predict binding affinities and identify optimal conformations for drug-like activity. These computational approaches complement traditional high-throughput screening methods and have accelerated the discovery process by enabling rational design based on structural insights.

The synthesis of 2-[(4-Bromophenyl)methoxy]-1-fluoro-4-methylbenzene typically involves multi-step organic transformations starting from commercially available precursors. Common synthetic routes include halogenation reactions to introduce the bromine atom, followed by nucleophilic substitution or etherification steps to install the methoxy group and fluoro substituent. Palladium-catalyzed cross-coupling reactions are often employed to construct complex aryl systems with high efficiency and selectivity.

The pharmaceutical industry continues to invest heavily in developing new therapeutic agents based on fluorinated aromatic compounds like 2-[(4-Bromophenyl)methoxy]-1-fluoro-4-methylbenzene. The combination of structural versatility and favorable pharmacokinetic properties makes this class of compounds particularly attractive for drug development. As research progresses, it is anticipated that novel derivatives will emerge with enhanced efficacy and reduced side effects, offering new treatment options for patients worldwide.

In conclusion,2-[(4-Bromophenyl)methoxy]-1-fluoro-4-methylbenzene (CAS No. 1378885-59-6) represents a significant advancement in pharmaceutical chemistry with broad applications in drug discovery and development. Its unique structural features and synthetic accessibility make it a valuable tool for medicinal chemists seeking to design novel bioactive molecules targeting various diseases. As our understanding of structure-function relationships continues to evolve,this compound will undoubtedly play an important role in shaping the future landscape of therapeutic interventions.